Cas no 2092688-98-5 (1,2,4triazolo4,3-apyrazine-8-sulfonyl fluoride)

• Product Name: 1,2,4triazolo4,3-apyrazine-8-sulfonyl fluoride
• CAS No: 2092688-98-5
• MF: C₅H₃FN₄O₂S
• MW: 202.166321992874
• CID: 5183706
• Update Time: 2025-07-20

1,2,4triazolo4,3-apyrazine-8-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyrazine-8-sulfonyl fluoride
• 1,2,4triazolo4,3-apyrazine-8-sulfonyl fluoride

• Inchi： 1S/C5H3FN4O2S/c6-13(11,12)5-4-9-8-3-10(4)2-1-7-5/h1-3H
• InChI Key： RFPSPIOTJPWIIB-UHFFFAOYSA-N
• SMILES： C12=NN=CN1C=CN=C2S(F)(=O)=O

Additional information on 1,2,4triazolo4,3-apyrazine-8-sulfonyl fluoride

Comprehensive Overview of 1,2,4-Triazolo[4,3-a]pyrazine-8-sulfonyl fluoride (CAS No. 2092688-98-5)

The compound 1,2,4-Triazolo[4,3-a]pyrazine-8-sulfonyl fluoride (CAS No. 2092688-98-5) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a triazole ring fused with a pyrazine core and a reactive sulfonyl fluoride group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, proteomics, and covalent inhibitor development, aligning with current trends in targeted therapy and precision medicine.

In recent years, the demand for sulfonyl fluoride-containing compounds has surged due to their role in click chemistry and activity-based protein profiling (ABPP). The 1,2,4-triazolo[4,3-a]pyrazine scaffold, in particular, is recognized for its versatility in modulating pharmacokinetic properties, such as solubility and metabolic stability. This dual functionality positions CAS No. 2092688-98-5 as a promising candidate for addressing challenges in fragment-based drug design and covalent drug development, topics frequently searched in academic and industrial databases.

From a synthetic perspective, the sulfonyl fluoride moiety in this compound enables selective reactions with nucleophilic residues (e.g., serine, threonine) in proteins, a feature exploited in chemical biology studies. This reactivity aligns with the growing interest in covalent inhibitors, as evidenced by the rise in Google Scholar queries for terms like "sulfonyl fluoride probes" and "triazolo-pyrazine derivatives." Moreover, its stability under physiological conditions makes it suitable for in vivo applications, a key consideration for researchers exploring therapeutic target engagement.

The compound's relevance extends to agricultural science, where heterocyclic sulfonyl fluorides are investigated for their potential as enzyme inhibitors in pest control. Patent literature highlights derivatives of 1,2,4-triazolo[4,3-a]pyrazine as leads for developing novel herbicides and fungicides, addressing the global demand for sustainable crop protection solutions. This interdisciplinary appeal underscores why CAS No. 2092688-98-5 frequently appears in cross-domain research queries.

Quality and purity are critical for CAS No. 2092688-98-5, as impurities may affect its performance in high-throughput screening assays. Reputable suppliers provide detailed analytical certificates (e.g., HPLC, NMR) to ensure compliance with Good Laboratory Practice (GLP) standards. Such documentation is increasingly requested by users searching for "certified reference materials" or "synthetic intermediates for drug discovery," reflecting the compound's role in regulated workflows.

In summary, 1,2,4-Triazolo[4,3-a]pyrazine-8-sulfonyl fluoride exemplifies the convergence of medicinal chemistry and chemical biology. Its multifaceted applications—from covalent inhibitor design to agrochemical innovation—make it a subject of persistent interest in both academic publications and industrial R&D. As search trends indicate, understanding its structure-activity relationships (SAR) and synthetic accessibility remains a priority for scientists navigating the evolving landscape of small-molecule therapeutics.